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Compound of Interest

Compound Name: Boc-D-phenylalanine methyl ester

Cat. No.: B1269909

An In-depth Technical Guide to Boc-D-
phenylalanine Methyl Ester

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and applications of Boc-D-phenylalanine methyl ester, a key building
block in peptide synthesis and drug discovery.

Core Properties

Boc-D-phenylalanine methyl ester, systematically named methyl (2R)-2-[(tert-
butoxycarbonyl)amino]-3-phenylpropanoate, is a protected amino acid derivative. The tert-
butyloxycarbonyl (Boc) group on the amine and the methyl ester on the carboxylic acid allow
for controlled reactions in peptide synthesis.[1]

Physical Properties

The physical characteristics of Boc-D-phenylalanine methyl ester are summarized in the
table below.
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Property Value Reference(s)
Appearance White to off-white solid/powder  [2]
Melting Point 51°C [3]
Boiling Point 403.7 £ 38.0 °C (Predicted) [3]
Slightly soluble in water.
Solubility Soluble in DCM, THF, and [4115]

DMF.

Optical Rotation

Consistent with structure

[3]

Chemical Properties

Key chemical identifiers and properties are provided in the table below.

Property Value Reference(s)

CAS Number 77119-84-7 [6][7]

Molecular Formula C15H21NOa [6][7]

Molecular Weight 279.33 g/mol [61[7]
methyl (2R)-2-[(2-
methylpropan-2-

IUPAC Name yiprop ] [4]
yl)oxycarbonylamino]-3-
phenylpropanoate
Boc-D-Phe-OMe, Methyl (tert-

Synonyms butoxycarbonyl)-D- [4]
phenylalaninate

pKa 11.17 + 0.46 (Predicted) [3]
Store in a cool, dry place in a
tightly closed container. Store

Stability away from oxidizing agents. [3][4]

Recommended storage at 2-
8°C.
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Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of Boc-D-
phenylalanine methyl ester.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR and 3C NMR spectra are consistent with the structure of N-Boc-L-phenylalanine
methyl ester, and analogous results are expected for the D-enantiomer.[2][8] Key signhals
include those for the Boc group protons, the alpha-hydrogen, the beta-hydrogens of the
phenyl group, the methyl ester protons, and the aromatic protons.

e Infrared (IR) Spectroscopy:

o The IR spectrum shows characteristic absorption bands for the N-H bond of the
carbamate, the C=0 stretching of the ester and carbamate groups, and the aromatic C-H
bonds of the phenyl ring.[4]

e Mass Spectrometry:

o Mass spectral data confirms the molecular weight of the compound.[9]
Experimental Protocols
Synthesis of Boc-D-phenylalanine Methyl Ester

This protocol describes a two-step synthesis starting from D-phenylalanine.
Step 1: Boc Protection of D-Phenylalanine
This procedure is adapted from the standard synthesis of Boc-protected amino acids.

o Materials: D-phenylalanine, Di-tert-butyl dicarbonate (Bocz20), 1,4-Dioxane, 1(N) Sodium
Hydroxide (NaOH) solution, Ethyl acetate, 1 M Hydrochloric acid (HCI), Brine, Anhydrous
magnesium sulfate.

e Procedure:

o Dissolve D-phenylalanine in a mixture of 1,4-dioxane and water.
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o Cool the solution in an ice bath and add 1(N) NaOH solution with vigorous stirring.

o Add Boc20 dropwise to the reaction mixture and continue stirring for several hours at
room temperature.

o Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Once the reaction is complete, remove the 1,4-dioxane under reduced pressure.

o Wash the aqueous layer with ethyl acetate.

o Acidify the aqueous layer to pH 2-3 with 1 M HCI.

o Extract the product with ethyl acetate.

o Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure to yield Boc-D-phenylalanine.

Step 2: Esterification of Boc-D-phenylalanine

This procedure is based on a general method for the esterification of N-Boc-amino acids.

e Materials: Boc-D-phenylalanine, Methanol (MeOH), Thionyl chloride (SOCI2) or
Trimethylchlorosilane (TMSCI).

e Procedure using Thionyl Chloride:

o Suspend Boc-D-phenylalanine in methanol and cool the mixture in an ice bath.

o Slowly add thionyl chloride dropwise with stirring.

o Allow the reaction to warm to room temperature and stir overnight.

o Remove the solvent under reduced pressure to obtain the crude Boc-D-phenylalanine
methyl ester hydrochloride.

o Neutralize the hydrochloride salt with a mild base (e.g., saturated sodium bicarbonate
solution) and extract the product with an organic solvent (e.g., ethyl acetate).
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o Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to
yield the final product.

e Procedure using Trimethylchlorosilane:
o To a solution of Boc-D-phenylalanine in methanol, add trimethylchlorosilane.
o Stir the reaction mixture at room temperature until completion (monitored by TLC).

o Work-up the reaction as described above for the thionyl chloride method.[10]

Purification

The crude product can be purified by flash column chromatography on silica gel using a
mixture of ethyl acetate and hexane as the eluent.

Applications in Research and Drug Development

Boc-D-phenylalanine methyl ester is a valuable building block in the synthesis of peptides
and peptidomimetics. The D-configuration of the amino acid can enhance the metabolic
stability of the resulting peptides by making them less susceptible to enzymatic degradation.
This is particularly important in the development of therapeutic peptides with improved
pharmacokinetic profiles.

The Boc protecting group is readily removed under acidic conditions (e.g., with trifluoroacetic
acid), allowing for the stepwise elongation of a peptide chain in solid-phase peptide synthesis
(SPPS).[11] The methyl ester can be hydrolyzed under basic conditions to liberate the
carboxylic acid for subsequent coupling reactions.

Visualizations
Synthesis Workflow
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Caption: Workflow for the synthesis of Boc-D-phenylalanine methyl ester.

Role in Peptide Synthesis
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Caption: Use of Boc-D-phenylalanine methyl ester in peptide chain elongation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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